Cas no 501662-74-4 (5-Amino-2-(hydroxymethyl)pyrimidine-4-carboxylic acid)

• Product Name: 5-Amino-2-(hydroxymethyl)pyrimidine-4-carboxylic acid
• CAS No: 501662-74-4
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 875278
• Update Time: 2023-08-02

5-Amino-2-(hydroxymethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid,5-amino-2-(hydroxymethyl)-(9CI)
• NSC338236
• 5-amino-2-(hydroxymethyl)pyrimidine-4-carboxylic acid
• 5-Amino-2-(hydroxymethyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C6H7N3O3/c7-3-1-8-4(2-10)9-5(3)6(11)12/h1,10H,2,7H2,(H,11,12)
• InChI Key： REWBVEVUWCWUSM-UHFFFAOYSA-N
• SMILES： OCC1=NC=C(C(C(=O)O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 109